N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide

• IUPAC Name: N-[6-methyl-2-(4-methylphenyl)benzotriazol-5-yl]benzamide
• InChI: InChI=1S/C21H18N4O/c1-14-8-10-17(11-9-14)25-23-19-12-15(2)18(13-20(19)24-25)22-21(26)16-6-4-3-5-7-16/h3-13H,1-2H3,(H,22,26)
• InChI Key: DKTMUIHTFPJMPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)NC(=O)C4=CC=CC=C4)C
• Molecular Formula: C21H18N4O
• Molecular Weight: 342.4 g/mol

Description

N-[6-methyl-2-(4-methylphenyl)-2H-1,2,3-benzotriazol-5-yl]benzamide is a useful research compound. Its molecular formula is C21H18N4O and its molecular weight is 342.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 342.14806121 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

A study by Ravinaik et al. (2021) designed and synthesized substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, showing moderate to excellent anticancer activity against various cancer cell lines. This research underscores the potential of N-substituted benzamide derivatives in cancer therapy (Ravinaik et al., 2021).

Antimicrobial and Antifungal Effects

Synthesis and evaluation of N-benzimidazol-1-yl-methyl-benzamide derivatives were carried out by Sethi et al. (2016), revealing their efficacy as antimicrobial agents against various bacteria and fungi. This study indicates the potential use of these compounds in treating microbial infections (Sethi et al., 2016).

Alzheimer's Disease

Lee et al. (2018) developed a series of 5-aroylindolyl-substituted hydroxamic acids, among which N-Hydroxy-4-((5-(4-methoxybenzoyl)-1H-indol-1-yl)methyl)benzamide showed potent inhibitory selectivity against histone deacetylase 6 (HDAC6), ameliorating Alzheimer's disease phenotypes in animal models. This research offers insights into the therapeutic potential of N-substituted benzamide derivatives in neurodegenerative diseases (Lee et al., 2018).

Antiviral Activity

Hebishy et al. (2020) introduced a new route to synthesize benzamide-based 5-aminopyrazoles, showing remarkable antiavian influenza virus activity. This demonstrates the compound's role in developing antiviral therapies, particularly against bird flu (Hebishy et al., 2020).

Environmental Applications

Zhang et al. (2011) investigated benzotriazoles, including N-substituted derivatives, in environmental samples, highlighting their occurrence and potential ecological impacts. This study emphasizes the environmental aspect of N-substituted benzamide derivatives, particularly their role as UV filters and corrosion inhibitors (Zhang et al., 2011).